4-(2-aminoethyl)-5-pyridin-3-yl-1,2-dihydro-3H-pyrazol-3-one oxalate

• IUPAC Name: 4-(2-aminoethyl)-5-pyridin-3-yl-1,2-dihydropyrazol-3-one;oxalic acid
• InChI: InChI=1S/C10H12N4O.C2H2O4/c11-4-3-8-9(13-14-10(8)15)7-2-1-5-12-6-7;3-1(4)2(5)6/h1-2,5-6H,3-4,11H2,(H2,13,14,15);(H,3,4)(H,5,6)
• InChI Key: DPCVJJXFWPYTFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=C(C(=O)NN2)CCN.C(=O)(C(=O)O)O
• Molecular Formula: C12H14N4O5
• Molecular Weight: 294.26 g/mol

Description

4-(2-aminoethyl)-5-pyridin-3-yl-1,2-dihydro-3H-pyrazol-3-one oxalate (this compound, or AE-PYP) is a novel chemical compound with potential applications in the field of biomedical research. It is a derivative of pyridin-3-one, a type of heterocyclic compound, and is composed of four different elements: carbon, nitrogen, hydrogen, and oxygen. AE-PYP has been found to be highly soluble in water and ethanol and is stable at room temperature.

Scientific Research Applications

Synthesis and Characterization

• A study described a convenient ultrasound-promoted synthesis of fused polycyclic 4-aryl-3-methyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridines via a regioselective reaction, indicating the importance of ultrasound irradiation in enhancing reaction yields and shortening reaction times (Nikpassand et al., 2010).

• Anticancer activity of pyrazolone derivatives was highlighted, where certain compounds showed promising results against a human tumor breast cancer cell line MCF7, showcasing the potential of such derivatives in medical research (Ghorab et al., 2014).

• Research on spectroscopic and structural investigations of a pyrazolone derivative employed both experimental and theoretical methods to explore its structural properties and potential pharmaceutical importance, emphasizing the role of molecular docking in drug discovery (Kumar et al., 2020).

Chemical Properties and Applications

• Studies on pyrazolone and pyrazole derivatives have demonstrated their versatility in synthesizing various heterocyclic compounds, which have applications ranging from material science to medicinal chemistry, highlighting the chemical diversity and utility of pyrazolone-based compounds in synthesizing complex molecules (Aly et al., 2004).

• The synthesis of pyrazolo[3,4-b]pyridines under microwave irradiation showcased an efficient method for preparing these compounds, which were then tested for their antibacterial and antitumor activities, indicating the potential therapeutic applications of such derivatives (El-Borai et al., 2012).